Cas no 106535-36-8 (1H-1,2,4-Triazole-5-carboxylicacid, 1-methyl-, hydrazide)

• Product Name: 1H-1,2,4-Triazole-5-carboxylicacid, 1-methyl-, hydrazide
• CAS No: 106535-36-8
• MF: C₄H₇N₅O
• MW: 141.131279230118
• CID: 127190
• PubChem ID: 13568527
• Update Time: 2025-04-18

1H-1,2,4-Triazole-5-carboxylicacid, 1-methyl-, hydrazide Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-5-carboxylicacid, 1-methyl-, hydrazide
• 1H-1,2,4-Triazole-5-carboxylicacid,1-methyl-,hydrazide(9CI)
• 2-methyl-1,2,4-triazole-3-carbohydrazide
• 1-Methyl-1 H -1,2,4-triazole-5-carbohydrazide
• 1-methyl-1H-1,2,4-triazole-5-carbohydrazide
• DTXSID70544042
• 106535-36-8

• Inchi： 1S/C4H7N5O/c1-9-3(4(10)8-5)6-2-7-9/h2H,5H2,1H3,(H,8,10)
• InChI Key： XGGCMWXZFSLNMT-UHFFFAOYSA-N
• SMILES： O=C(C1=NC=NN1C)NN

Computed Properties

• Exact Mass: 141.06500
• Monoisotopic Mass: 141.06505986g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 85.8Ų

Experimental Properties

• PSA: 85.83000
• LogP: -0.49020